![molecular formula C14H26N2O2 B153141 Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate CAS No. 189333-03-7](/img/structure/B153141.png)
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate
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Overview
Description
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate is a chemical compound with the CAS Number: 1023595-19-8 . It has a molecular weight of 254.37 . The IUPAC name for this compound is tert-butyl 2,9-diazaspiro [5.5]undecane-9-carboxylate . The InChI code for this compound is 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-6-14(7-10-16)5-4-8-15-11-14/h15H,4-11H2,1-3H3 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-9-6-14(7-10-16)5-4-8-15-11-14/h15H,4-11H2,1-3H3 .Physical And Chemical Properties Analysis
This compound is an oil at room temperature .Scientific Research Applications
Bioactivity and Synthesis
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate and its related compounds exhibit significant bioactivity. They have been explored for the treatment of various disorders, including obesity, pain, and ailments related to the immune system, cell signaling, cardiovascular system, and psychotic disorders (Blanco‐Ania, Heus, & Rutjes, 2017).
Synthesis and Chemical Applications
The compound's derivatives, such as 1,9-diazaspiro[5.5]undecane-containing compounds, are integral to various chemical synthesis processes. For instance, microwave-assisted solid-phase synthesis techniques have been developed for synthesizing piperazines, 3,9-diazaspiro[5.5]undecanes, and 2,9-diazaspiro[5.5]undecanes (Macleod, Martínez-Teipel, Barker, & Dolle, 2006). These methods are crucial in producing high yields of the compound efficiently and in a contaminant-free manner.
Photophysical Studies and Material Science
This compound derivatives have been the subject of photophysical studies and solvatochromic analysis. These studies have revealed interesting behaviors of the compounds under different solvent conditions, which can be critical for material science applications and in the development of fluorescent materials (Aggarwal & Khurana, 2015).
Antagonists for Chemokine-Mediated Diseases
Certain derivatives of the compound have been studied as antagonists for chemokine-mediated diseases. Specifically, the 3,9-diazaspiro[5.5]undecane derivatives have been identified as potential treatments for diseases like asthma, chronic obstructive pulmonary disease, and rhinitis, highlighting their significance in medicinal chemistry and drug development (Norman, 2007).
Safety and Hazards
Mechanism of Action
Target of Action
Tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate is a complex organic compound that has potential applications in medicinal chemistry and organic synthesis . .
Mode of Action
The mode of action of Tert-butyl 2,9-diazaspiro[5It is known to be used as a reagent and intermediate in organic synthesis reactions
Biochemical Pathways
The specific biochemical pathways affected by Tert-butyl 2,9-diazaspiro[5It is known that it can be used to synthesize biologically active molecules, such as antitumor agents and antibiotics , suggesting that it may interact with biochemical pathways related to these functions.
Result of Action
The molecular and cellular effects of Tert-butyl 2,9-diazaspiro[5As an intermediate in organic synthesis reactions, it is likely to contribute to the formation of other biologically active compounds .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of Tert-butyl 2,9-diazaspiro[5It is known that the compound is sensitive to light and should be stored in a refrigerator .
Biochemical Analysis
Biochemical Properties
It is known to be involved in several organic synthesis reactions and has potential application value in the field of medicinal chemistry . The specific enzymes, proteins, and other biomolecules it interacts with are yet to be identified.
Molecular Mechanism
It is believed to exert its effects at the molecular level through binding interactions with biomolecules and potential enzyme inhibition or activation
properties
IUPAC Name |
tert-butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O2/c1-13(2,3)18-12(17)16-10-4-5-14(11-16)6-8-15-9-7-14/h15H,4-11H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTFBOGXIVNMTCO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1)CCNCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00634061 |
Source
|
Record name | tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00634061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
189333-03-7 |
Source
|
Record name | tert-Butyl 2,9-diazaspiro[5.5]undecane-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00634061 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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